Cas no 1337622-15-7 (2-(1-Aminopropyl)-5-fluoro-4-methylphenol)

2-(1-Aminopropyl)-5-fluoro-4-methylphenol is a fluorinated phenolic compound featuring an aminopropyl substituent, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, facilitating modifications for targeted applications. The fluorine atom contributes to increased metabolic stability and bioavailability, making it valuable in drug development. Its structural characteristics suggest utility in designing bioactive molecules, particularly where electron-withdrawing or hydrogen-bonding properties are desired. The compound’s purity and well-defined structure ensure reproducibility in research and industrial processes. Proper handling and storage are recommended due to its reactive functional groups.

2-(1-Aminopropyl)-5-fluoro-4-methylphenol structure

1337622-15-7 structure

Product Name:2-(1-Aminopropyl)-5-fluoro-4-methylphenol

CAS No:1337622-15-7

MF:C₁₀H₁₄FNO

MW:183.22266626358

CID:5697651

PubChem ID:130062094

Update Time:2025-10-18

2-(1-Aminopropyl)-5-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

- 2-(1-AMINOPROPYL)-5-FLUORO-4-METHYLPHENOL
- 1337622-15-7
- EN300-1277482
- Phenol, 2-(1-aminopropyl)-5-fluoro-4-methyl-
- 2-(1-Aminopropyl)-5-fluoro-4-methylphenol
- Inchi： 1S/C10H14FNO/c1-3-9(12)7-4-6(2)8(11)5-10(7)13/h4-5,9,13H,3,12H2,1-2H3
- InChI Key： PXPLMIYNZRVDJQ-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1C)C(CC)N)O

Computed Properties

Exact Mass: 183.105942232g/mol
Monoisotopic Mass: 183.105942232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.130±0.06 g/cm3(Predicted)
Boiling Point: 282.4±35.0 °C(Predicted)
pka: 8.56±0.50(Predicted)

2-(1-Aminopropyl)-5-fluoro-4-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1277482-0.05g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	0.05g	$851.0	2023-06-08
Enamine	EN300-1277482-0.1g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	0.1g	$892.0	2023-06-08
Enamine	EN300-1277482-0.25g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	0.25g	$933.0	2023-06-08
Enamine	EN300-1277482-0.5g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	0.5g	$974.0	2023-06-08
Enamine	EN300-1277482-1.0g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	1g	$1014.0	2023-06-08
Enamine	EN300-1277482-2.5g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	2.5g	$1988.0	2023-06-08
Enamine	EN300-1277482-5.0g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	5g	$2940.0	2023-06-08
Enamine	EN300-1277482-10.0g	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	10g	$4360.0	2023-06-08
Enamine	EN300-1277482-50mg	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	50mg	$851.0	2023-10-01
Enamine	EN300-1277482-100mg	2-(1-aminopropyl)-5-fluoro-4-methylphenol	1337622-15-7	100mg	$892.0	2023-10-01